Cas no 59924-67-3 (2,3-dichloropropane-1-sulfonic acid)

• Product Name: 2,3-dichloropropane-1-sulfonic acid
• CAS No: 59924-67-3
• MF: C₃H₆Cl₂O₃S
• MW: 193.048938274384
• MDL: MFCD20625340
• CID: 3207731
• Update Time: 2025-06-08

2,3-dichloropropane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1-PROPANESULFONIC ACID, 2,3-DICHLORO-
• 2,3-dichloropropane-1-sulfonic acid

• MDL： MFCD20625340
• Inchi： 1S/C3H6Cl2O3S/c4-1-3(5)2-9(6,7)8/h3H,1-2H2,(H,6,7,8)
• InChI Key： KOXJAXJZWTVFLW-UHFFFAOYSA-N
• SMILES： C(S(O)(=O)=O)C(Cl)CCl

Additional information on 2,3-dichloropropane-1-sulfonic acid

2,3-Dichloropropane-1-Sulfonic Acid (CAS No. 59924-67-3): An Overview of Its Properties, Applications, and Recent Research

2,3-Dichloropropane-1-sulfonic acid (CAS No. 59924-67-3) is a versatile organic compound that has gained significant attention in various scientific and industrial applications. This compound is characterized by its unique chemical structure, which includes a sulfonic acid group and two chlorine atoms attached to a propane backbone. The combination of these functional groups imparts distinct properties that make it valuable in diverse fields such as pharmaceuticals, materials science, and chemical synthesis.

The chemical structure of 2,3-dichloropropane-1-sulfonic acid consists of a propane chain with two chlorine atoms at the second and third positions and a sulfonic acid group at the first position. This arrangement results in a highly polar molecule with strong acidic properties. The sulfonic acid group is known for its ability to form stable salts and esters, making the compound useful in various chemical reactions and processes.

In terms of physical properties, 2,3-dichloropropane-1-sulfonic acid is a white crystalline solid at room temperature. It is highly soluble in water and polar organic solvents, which facilitates its use in aqueous and organic reaction media. The compound's high solubility is attributed to the presence of the sulfonic acid group, which enhances its hydrophilic character.

The chemical reactivity of 2,3-dichloropropane-1-sulfonic acid is primarily driven by its sulfonic acid and chlorine functionalities. The sulfonic acid group can participate in various reactions such as esterification, neutralization, and ion exchange processes. The chlorine atoms can undergo substitution reactions with nucleophiles, leading to the formation of new derivatives with different functional groups. These properties make 2,3-dichloropropane-1-sulfonic acid an important intermediate in the synthesis of more complex molecules.

In the pharmaceutical industry, 2,3-dichloropropane-1-sulfonic acid has been explored for its potential use in drug development. Recent studies have shown that compounds derived from 2,3-dichloropropane-1-sulfonic acid can exhibit anti-inflammatory and anti-cancer properties. For example, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 2,3-dichloropropane-1-sulfonic acid demonstrated significant inhibitory effects on cancer cell proliferation. These findings highlight the potential of this compound as a lead molecule for further drug discovery efforts.

In materials science, 2,3-dichloropropane-1-sulfonic acid has found applications in the synthesis of functional polymers and coatings. The sulfonic acid group can be used to introduce hydrophilic functionalities into polymer chains, enhancing their water solubility and surface properties. This makes the resulting materials suitable for use in coatings, adhesives, and biomedical applications where biocompatibility and wettability are crucial.

Recent research has also focused on the environmental impact of 2,3-dichloropropane-1-sulfonic acid and its derivatives. Studies have investigated the biodegradability and ecotoxicity of these compounds to ensure their safe use in industrial processes. A study published in Environmental Science & Technology reported that 2,3-dichloropropane-1-sulfonic acid showed moderate biodegradability under aerobic conditions but required further optimization to enhance its environmental compatibility.

The synthesis of 2,3-dichloropropane-1-sulfonic acid typically involves several steps. One common method involves the chlorination of propene followed by sulfonylation with sulfur trioxide (SO₃). This process yields a mixture of isomers that can be separated through distillation or chromatography techniques. Advances in catalytic methods have led to more efficient and selective syntheses, reducing waste generation and improving overall yields.

In conclusion, 2,3-dichloropropane-1-sulfonic acid (CAS No. 59924-67-3) is a multifunctional compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an important intermediate in various industrial processes. Ongoing research continues to uncover new potential uses for this compound, further expanding its significance in scientific and industrial contexts.